Cas no 84387-89-3 (3-Amino-5-nitrobenzoisothiazole)

3-Amino-5-nitrobenzoisothiazole structure
84387-89-3 structure
Product Name:3-Amino-5-nitrobenzoisothiazole
CAS No:84387-89-3
MF:C7H5N3O2S
MW:195.198499441147
MDL:MFCD00270828
CID:94390
PubChem ID:87563008
Update Time:2024-10-26

3-Amino-5-nitrobenzoisothiazole Chemical and Physical Properties

Names and Identifiers

    • 5-Nitrobenzo[d]isothiazol-3-amine
    • 3-Amino-5-nitrobenz[d]isothiazole
    • 3-AMINO-5-NITRO BENZOTHIAZOLE
    • 3-Amino-5-nitrobenzoisothiazole
    • 5-Nitro-1,2-benzisothiazol-3-amine
    • 5-nitro-1,2-benzothiazol-3-amine
    • 3-Amino-5-nitrobenzisothiazole
    • 1,2-Benzisothiazol-3-amine, 5-nitro-
    • 3-amino-5-nitro-1,2-benzisothiazole
    • 1,2-Benzisothiazol-3-amine,5-nitro-
    • 3-amino-5-nitrobenzo(2,1)isothiazole
    • 5-nitrobenzo[d]isothiazole-3-ylamine
    • 3-amino-5-nitrobenzoisothiazol
    • LDTCWISGJYTXDC
    • 5-Nitro-1,2-benzisothiazol-3-amine (ACI)
    • 3-Amino-5-nitrobenzo[d]isothiazole
    • 5-Nitrobenzo[d]isothiazol-3-ylamine
    • NS00038499
    • SCHEMBL216931
    • D73307
    • InChI=1/C7H5N3O2S/c8-7-5-3-4(10(11)12)1-2-6(5)13-9-7/h1-3H,(H2,8,9
    • A1562
    • LDTCWISGJYTXDC-UHFFFAOYSA-N
    • DB-026046
    • DTXSID90233360
    • 3-Amino-5-nitrobenzisothiazole, 97%
    • J-517851
    • DB-022247
    • 84987-89-3
    • 84387-89-3
    • MFCD00270828
    • SR-01000641864-1
    • CS-0063880
    • AKOS005254836
    • CCG-52645
    • AS-9199
    • AC-11731
    • MDL： MFCD00270828
    • Inchi： 1S/C7H5N3O2S/c8-7-5-3-4(10(11)12)1-2-6(5)13-9-7/h1-3H,(H2,8,9)
    • InChI Key： LDTCWISGJYTXDC-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=C2C(SN=C2N)=CC=1)=O

Computed Properties

  • Exact Mass: 195.01000
  • Monoisotopic Mass: 195.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 113
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.4666 (rough estimate)
  • Melting Point: 250 °C (dec.) (lit.)
  • Boiling Point: 316.5±24.0 °C at 760 mmHg
  • Flash Point: 145.2±22.9 °C
  • Refractive Index: 1.6740 (estimate)
  • PSA: 112.97000
  • LogP: 2.89110
  • Solubility: Not determined

3-Amino-5-nitrobenzoisothiazole Security Information

3-Amino-5-nitrobenzoisothiazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-Amino-5-nitrobenzoisothiazole Production Method

Production Method 1

30747-87-6 30747-87-6
84387-89-3 84387-89-3
Reaction Conditions
1.1 Reagents: Ammonia
Reference
Synthesis and phytotoxic activity of benzene-substituted 1,2-benzisothiazol-3-ylureas
Vicini, P., Farmaco, 1986, 41(10), 808-18

Production Method 2

30747-87-6 30747-87-6
84387-89-3 84387-89-3
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Ethanol ,  Water ;  16 h, 25 °C
Reference
Constitutional isomerism in heterocycles: A structural revision of benzofused isothiazoles
Ghiazza, Clement; et al, Tetrahedron, 2022, 120,

Production Method 3

14874-70-5 14874-70-5
2803769-05-1 2803769-05-1
84387-89-3 84387-89-3
Reaction Conditions
1.1 Reagents: Tetrabutylammonium chloride Solvents: Acetonitrile ;  120 °C
2.1 Reagents: Ammonia Solvents: Ethanol ,  Water ;  16 h, 25 °C
Reference
Constitutional isomerism in heterocycles: A structural revision of benzofused isothiazoles
Ghiazza, Clement; et al, Tetrahedron, 2022, 120,

Production Method 4

7716-66-7 7716-66-7
84387-89-3 84387-89-3
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid ;  0 °C; 1 h, 0 - 25 °C
2.1 Reagents: Ammonia Solvents: Ethanol ,  Water ;  16 h, 25 °C
Reference
Constitutional isomerism in heterocycles: A structural revision of benzofused isothiazoles
Ghiazza, Clement; et al, Tetrahedron, 2022, 120,

3-Amino-5-nitrobenzoisothiazole Raw materials

3-Amino-5-nitrobenzoisothiazole Preparation Products

3-Amino-5-nitrobenzoisothiazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:84387-89-3)3-Amino-5-nitrobenzoisothiazole
Order Number:A840770
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:51
Price ($):259.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:84387-89-3)3-Amino-5-nitrobenzoisothiazole
A840770
Purity:99%
Quantity:25g
Price ($):259.0
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